Fendleryl B and its Congeners: A Technical Guide to their Discovery, Origin, and Biological Activity
Fendleryl B and its Congeners: A Technical Guide to their Discovery, Origin, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the discovery, origin, and biological characterization of Fendleryl B, a member of the Fendleryl series of natural products. Fendleryl B, along with its congeners Fendleryl A and C-E, represents a class of terphenyl derivatives isolated from the wood fungus Hypoxylon fendleri. This document details the initial discovery and isolation, presents all available quantitative biological activity data in a structured format, describes the experimental protocols for their extraction and evaluation, and provides visualizations of the experimental workflows. Due to the nascent stage of research into these compounds, information on their specific signaling pathways has not yet been elucidated.
Discovery and Origin
Fendleryl B was first reported as part of a broader investigation into the secondary metabolites of the fungus Hypoxylon fendleri (strain BCC32408), collected from an unidentified wood sample in Thailand. The discovery was the result of a chemical screening program aimed at identifying novel bioactive compounds from fungal sources. Researchers Chakapong Intaraudom and colleagues at the National Center for Genetic Engineering and Biotechnology (BIOTEC) in Thailand were instrumental in the isolation and structure elucidation of these compounds.
The initial investigation, published in 2017, led to the isolation of ten previously undescribed compounds, which included three terphenylquinones designated as Fendleryls A, B, and C, and one terphenyl derivative, Fendleryl D[1]. Subsequent work by the same research group, published in 2019, resulted in the isolation of an additional terphenyl derivative, Fendleryl E, from the same fungal strain[2]. The name "Fendleryl" is derived from the species name of the producing organism, Hypoxylon fendleri.
Chemical Structure
The Fendleryls are a series of p-terphenyl (B122091) derivatives. Terphenyls are a group of hydrocarbons consisting of a central benzene (B151609) ring substituted with two phenyl groups. The variations among Fendleryls A-E arise from different substitution patterns on the terphenyl backbone.
Biological Activity
Fendleryl B and its related compounds have been evaluated for their cytotoxic and antimicrobial activities. The biological activity of these compounds is generally reported as weak to moderate. All tested compounds displayed broad cytotoxicity against cancerous (MCF-7, KB, and NCI-H187) and non-cancerous (Vero) cells[2].
Cytotoxicity Data
The following table summarizes the cytotoxic activities of Fendleryls A-D against various cell lines, with data presented as IC50 values (the concentration at which 50% of cell growth is inhibited).
| Compound | KB (μM) | MCF-7 (μM) | NCI-H187 (μM) | Vero (μM) |
| Fendleryl A | >100 | >100 | 48 | 49 |
| Fendleryl B | >100 | >100 | >100 | >100 |
| Fendleryl C | >100 | >100 | >100 | >100 |
| Fendleryl D | >100 | >100 | >100 | >100 |
Data sourced from Intaraudom et al., 2017.[1]
Antimicrobial Activity Data
The antimicrobial activity of Fendleryls A-D was assessed against a panel of microorganisms. The data is presented as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism.
| Compound | Candida albicans (μg/mL) | Bacillus cereus (μg/mL) |
| Fendleryl A | >50 | >50 |
| Fendleryl B | >50 | >50 |
| Fendleryl C | >50 | >50 |
| Fendleryl D | >50 | >50 |
Data sourced from Intaraudom et al., 2017.[1]
Experimental Protocols
The following sections detail the methodologies used in the isolation and biological evaluation of the Fendleryl compounds, as described in the primary literature[1][2].
Fungal Culture and Extraction
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Organism: Hypoxylon fendleri (BCC32408)
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Culture Medium: The fungus was cultured on potato dextrose agar (B569324) (PDA) for 7 days at 25 °C. Plugs of mycelia were then transferred to 250 mL Erlenmeyer flasks containing 100 mL of potato dextrose broth (PDB).
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Fermentation: The liquid cultures were incubated at 25 °C on a rotary shaker at 150 rpm for 14 days.
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Extraction: The mycelia were separated from the broth by filtration. The mycelial cake was extracted with ethyl acetate (B1210297) (EtOAc), and the culture broth was partitioned with EtOAc. The organic extracts were combined and evaporated under reduced pressure to yield a crude extract.
Isolation of Fendleryl B
The crude EtOAc extract was subjected to a series of chromatographic separations to isolate the individual Fendleryl compounds.
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Silica (B1680970) Gel Column Chromatography: The crude extract was first fractionated on a silica gel column, eluting with a gradient of hexane (B92381) and EtOAc.
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Sephadex LH-20 Column Chromatography: Fractions containing the Fendleryl compounds were further purified on a Sephadex LH-20 column, eluting with methanol.
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Preparative HPLC: Final purification was achieved by preparative High-Performance Liquid Chromatography (HPLC) on a C18 column with a methanol/water gradient system to yield pure Fendleryl B.
Cytotoxicity Assay
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Cell Lines: Human oral epidermoid carcinoma (KB), human breast adenocarcinoma (MCF-7), human small cell lung cancer (NCI-H187), and African green monkey kidney (Vero) cells were used.
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Method: The cytotoxicity was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.
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Procedure: Cells were seeded in 96-well plates and incubated for 24 hours. The compounds were then added at various concentrations and the plates were incubated for a further 72 hours. The MTT solution was added, and the resulting formazan (B1609692) crystals were dissolved in DMSO. The absorbance was measured at 570 nm using a microplate reader. The IC50 values were calculated from the dose-response curves.
Antimicrobial Assay
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Microorganisms: Candida albicans TISTR 5779 and Bacillus cereus TISTR 687.
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Method: The minimum inhibitory concentration (MIC) was determined using a broth microdilution method.
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Procedure: The compounds were serially diluted in the appropriate broth medium in 96-well plates. A standardized inoculum of the test microorganism was added to each well. The plates were incubated at 37 °C for 24 hours for bacteria and 48 hours for yeast. The MIC was recorded as the lowest concentration of the compound that inhibited visible growth.
Signaling Pathways and Experimental Workflows
As of the current literature, there are no published studies detailing the specific signaling pathways modulated by Fendleryl B or its congeners. The observed biological activities are relatively weak, which may have precluded more in-depth mechanistic studies.
In lieu of signaling pathway diagrams, the following sections provide visualizations of the key experimental workflows used in the discovery and characterization of the Fendleryl compounds.
Fungal Culture and Extraction Workflow
Caption: Workflow for the cultivation of Hypoxylon fendleri and subsequent extraction of secondary metabolites.
Isolation of Fendleryl B Workflow
Caption: Chromatographic workflow for the isolation of pure Fendleryl B from the crude fungal extract.
Bioassay Workflow
Caption: General workflow for the in vitro cytotoxicity and antimicrobial assays performed on Fendleryl B.
Conclusion and Future Directions
Fendleryl B, a terphenyl derivative from the fungus Hypoxylon fendleri, has been successfully isolated and characterized. The initial biological evaluations have revealed weak to moderate cytotoxic and antimicrobial activities. This technical guide has summarized the discovery, origin, and all currently available biological data and experimental methodologies related to Fendleryl B and its congeners.
Future research should focus on several key areas. Firstly, total synthesis of the Fendleryl compounds would confirm their structures and provide a scalable source for further biological testing. Secondly, a broader screening against a more diverse panel of cancer cell lines and microbial strains could uncover more significant and specific activities. Should more potent bioactivity be discovered, subsequent studies should then focus on elucidating the mechanism of action, including the identification of molecular targets and the mapping of any affected signaling pathways. The development of structure-activity relationships (SAR) through the synthesis of analogs could also guide the design of more potent derivatives with therapeutic potential.
